Cas no 227319-01-9 (2-Propanol, 2-methyl-1-[(3-nitro-1,5-naphthyridin-4-yl)amino]-)

• Product Name: 2-Propanol, 2-methyl-1-[(3-nitro-1,5-naphthyridin-4-yl)amino]-
• CAS No: 227319-01-9
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• CID: 1411553
• PubChem ID: 22172695
• Update Time: 2025-04-20

2-Propanol, 2-methyl-1-[(3-nitro-1,5-naphthyridin-4-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 2-methyl-1-[(3-nitro-1,5-naphthyridin-4-yl)amino]-
• SCHEMBL1897205
• N-(2-hydroxy-2-methylpropyl)-3-nitro[1,5]naphthyridin-4-amine
• 2-methyl-1-[(3-nitro[1,5]naphthyridin-4-yl)amino]propan-2-ol
• DB-104697
• 1-[(3-nitro[1,5]naphthyridin-4-yl)amino]-2-methylpropan-2-ol
• 1,1-dimethyl-2-[(3-nitro[1,5]naphthyridin-4-yl)amino]ethanol
• 227319-01-9
• HMBBEVMGBHTFAV-UHFFFAOYSA-N

• Inchi： 1S/C12H14N4O3/c1-12(2,17)7-15-11-9(16(18)19)6-14-8-4-3-5-13-10(8)11/h3-6,17H,7H2,1-2H3,(H,14,15)
• InChI Key： HMBBEVMGBHTFAV-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNC1C(=CN=C2C=CC=NC=12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.10672
• Monoisotopic Mass: 262.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 101.18